Cas no 2138332-42-8 (3-Chloro-5-(3-methyl-1,2-thiazol-5-yl)-1,2,3,6-tetrahydropyridine)

• Product Name: 3-Chloro-5-(3-methyl-1,2-thiazol-5-yl)-1,2,3,6-tetrahydropyridine
• CAS No: 2138332-42-8
• MF: C₉H₁₁ClN₂S
• MW: 214.715039491653
• CID: 5972772
• PubChem ID: 165459826
• Update Time: 2025-10-31

3-Chloro-5-(3-methyl-1,2-thiazol-5-yl)-1,2,3,6-tetrahydropyridine Chemical and Physical Properties

Names and Identifiers

• EN300-742514
• 2138332-42-8
• 3-chloro-5-(3-methyl-1,2-thiazol-5-yl)-1,2,3,6-tetrahydropyridine
• 3-Chloro-5-(3-methyl-1,2-thiazol-5-yl)-1,2,3,6-tetrahydropyridine

• Inchi： 1S/C9H11ClN2S/c1-6-2-9(13-12-6)7-3-8(10)5-11-4-7/h2-3,8,11H,4-5H2,1H3
• InChI Key： YXUHLYUNFGFYEV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C2=CC(C)=NS2)CNC1

Computed Properties

• Exact Mass: 214.0331472g/mol
• Monoisotopic Mass: 214.0331472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 53.2Ų

Additional information on 3-Chloro-5-(3-methyl-1,2-thiazol-5-yl)-1,2,3,6-tetrahydropyridine

Comprehensive Overview of 3-Chloro-5-(3-methyl-1,2-thiazol-5-yl)-1,2,3,6-tetrahydropyridine (CAS No. 2138332-42-8)

The compound 3-Chloro-5-(3-methyl-1,2-thiazol-5-yl)-1,2,3,6-tetrahydropyridine (CAS No. 2138332-42-8) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound combines a tetrahydropyridine core with a 3-methyl-1,2-thiazole substituent, making it a versatile intermediate for drug discovery and material science applications. Its molecular formula, C9H11ClN2S, reflects its potential for diverse chemical modifications, which aligns with current trends in small-molecule drug development and precision agriculture.

In recent years, the demand for heterocyclic compounds like 3-Chloro-5-(3-methyl-1,2-thiazol-5-yl)-1,2,3,6-tetrahydropyridine has surged, driven by their role in targeting GPCRs (G-protein-coupled receptors) and kinase inhibitors. Researchers are particularly interested in its chloro and thiazole functional groups, which are known to enhance binding affinity and metabolic stability. This aligns with the growing focus on fragment-based drug design and AI-driven molecular optimization, topics frequently searched in scientific databases and AI platforms.

The synthesis of CAS No. 2138332-42-8 typically involves multi-step organic reactions, including cyclization and cross-coupling methodologies. Its tetrahydropyridine scaffold is analogous to bioactive motifs found in FDA-approved drugs, such as those targeting neurological disorders. This connection has spurred discussions in forums about neuroprotective agents and blood-brain barrier permeability, further highlighting the compound's relevance.

From an industrial perspective, 3-Chloro-5-(3-methyl-1,2-thiazol-5-yl)-1,2,3,6-tetrahydropyridine is often explored for its potential in crop protection formulations. The thiazole moiety is known to exhibit herbicidal and fungicidal properties, resonating with the global push for sustainable agriculture. Searches for green chemistry alternatives and low-toxicity agrochemicals frequently cite such compounds as promising candidates.

Analytical characterization of this compound includes NMR spectroscopy, mass spectrometry, and HPLC purity testing, ensuring compliance with regulatory standards. Its stability under various pH conditions makes it suitable for formulation studies, a topic of interest for pharmaceutical engineers. Notably, the compound's logP value and solubility profile are critical parameters discussed in QSAR (Quantitative Structure-Activity Relationship) modeling communities.

In summary, 3-Chloro-5-(3-methyl-1,2-thiazol-5-yl)-1,2,3,6-tetrahydropyridine represents a compelling case study in modern chemical research. Its dual applicability in life sciences and agrochemical innovation positions it as a valuable asset for addressing challenges in personalized medicine and food security. As interdisciplinary collaborations grow, this compound is poised to remain a focal point in both academic and industrial settings.